Cas no 1245227-21-7 (Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate)
Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
- 5-bromo-1-(2-nitrophenyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
- ethyl 5-bromo-1-(2-nitrophenyl)pyrazole-4-carboxylate
- ethyl5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
- DB-062265
- AKOS022172631
- 1245227-21-7
- DTXSID70700126
-
- Inchi: 1S/C12H10BrN3O4/c1-2-20-12(17)8-7-14-15(11(8)13)9-5-3-4-6-10(9)16(18)19/h3-7H,2H2,1H3
- InChI Key: XDASBKWQRAFDEA-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCC)C=NN1C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 338.98547g/mol
- Monoisotopic Mass: 338.98547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 89.9Ų
Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188710-1g |
ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate |
1245227-21-7 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM188710-1g |
ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate |
1245227-21-7 | 95% | 1g |
$396 | 2023-02-03 | |
| Alichem | A049003653-1g |
Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate |
1245227-21-7 | 95% | 1g |
$400.00 | 2023-09-03 | |
| Ambeed | A484828-1g |
Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate |
1245227-21-7 | 95+% | 1g |
$357.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1763424-1g |
Ethyl 5-bromo-1-(2-nitrophenyl)-1h-pyrazole-4-carboxylate |
1245227-21-7 | 98% | 1g |
¥3248.00 | 2024-08-09 |
Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate (CAS No. 1245227-21-7): An Overview
Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate (CAS No. 1245227-21-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.
The molecular structure of Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate consists of a pyrazole ring substituted with a bromo group at the 5-position and a 2-nitrophenyl group at the 1-position. The ester functionality at the 4-position adds further complexity and reactivity to the molecule, making it an attractive candidate for various chemical transformations.
Recent studies have highlighted the importance of Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. The bromo and nitro substituents play crucial roles in modulating the biological activity of the molecule, making it a valuable lead compound for further optimization.
In addition to its anti-inflammatory properties, Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate has also shown promise in cancer research. A recent investigation published in Cancer Research revealed that this compound can effectively inhibit the growth of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, suggesting its potential as a novel anticancer agent.
The synthetic versatility of Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate has also been explored extensively. Researchers have developed efficient synthetic routes to produce this compound, often involving multi-step reactions that include bromination, nitration, and esterification processes. These synthetic methods not only ensure high yields but also allow for easy modification of the molecule to generate structurally diverse analogs with enhanced biological activities.
The physicochemical properties of Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate are well-documented. It is a solid at room temperature with a melting point ranging from 90 to 95°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.
In terms of safety and handling, while Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate is not classified as a hazardous material, standard precautions should be taken when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure. Additionally, it is recommended to handle the compound in a well-ventilated area or fume hood to prevent inhalation of any volatile components.
The future prospects for Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and reduce potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the therapeutic potential of this compound.
In conclusion, Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate (CAS No. 1245227-21-7) is a multifaceted organic compound with significant implications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting candidate for further exploration and development into novel therapeutic agents.
1245227-21-7 (Ethyl 5-bromo-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate) Related Products
- 98534-71-5(Ethyl 5-bromo-1-phenyl-1H-pyrazole-4-carboxylate)
- 1245258-74-5(Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate)
- 1245258-73-4(Ethyl 5-bromo-1-(4-bromophenyl)-1H-pyrazole-4-carboxylate)
- 959578-19-9(Ethyl 5-Bromo-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate)
- 1082828-31-6(Ethyl 5-bromo-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate)
- 1245227-19-3(5-Bromo-1-o-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester)
- 1245227-17-1(Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate)
- 1245272-41-6(5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester)
- 1245118-17-5(Ethyl 5-bromo-1-(2,4-dimethylphenyl)-1H-pyrazole-4-carboxylate)
- 1171844-32-8(Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate)